Cis-2-methylcyclopentanamine hydrochloride
Overview
Description
Cis-2-methylcyclopentanamine hydrochloride is a chemical compound with the molecular formula C6H14ClN . It is a derivative of cyclopentanamine, where one of the hydrogen atoms on the cyclopentane ring is replaced by a methyl group .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopentane ring, which is a five-membered ring of carbon atoms, with a methyl group (CH3) and an amine group (NH2) attached to it . The hydrochloride part indicates that the compound forms a salt with hydrochloric acid .Physical and Chemical Properties Analysis
This compound has a molecular weight of 135.63 g/mol . Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, polar surface area, polarizability, surface tension, and molar volume are not available in the sources I found .Scientific Research Applications
Synthesis and Biological Evaluation of Compounds
Research on compounds structurally related to cis-2-methylcyclopentanamine hydrochloride involves the synthesis and evaluation of their biological activities. For instance, studies have explored the synthesis of cyclopentylamine hydrochlorides with different substituents, investigating their pharmacological effects such as hypotensive actions and interactions with dopamine-induced vasodepression (S. Teller & C. H. Jarboe, 1982). These findings indicate potential cardiovascular applications and offer insights into the receptor interaction mechanisms of similar compounds.
Molecular Mechanisms and Anticancer Research
Platinum-based compounds, closely related to the structural motif of cyclopentanamine derivatives, have been extensively studied for their anticancer properties. The research delves into the molecular mechanisms of drugs like cisplatin and its analogs, including the interaction with DNA, inducing apoptosis in cancer cells, and overcoming drug resistance (L. Galluzzi et al., 2012). These studies are crucial for designing more effective cancer therapies and understanding the biological activities of compounds that can form interstrand cross-links with DNA.
Energy Conversion and Photocatalysis
Research on energy conversion and photocatalysis features the use of ruthenium-based charge-transfer sensitizers for enhancing the efficiency of solar cells. cis-X2bis(2,2'-bipyridyl-4,4'-dicarboxylate)ruthenium(II) complexes, for example, have been evaluated for their performance in converting light to electricity when applied to nanocrystalline titanium dioxide electrodes (M. Nazeeruddin et al., 1993). Although not directly related to this compound, this research area demonstrates the potential for structurally similar compounds in renewable energy technologies.
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(1R,2S)-2-methylcyclopentan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N.ClH/c1-5-3-2-4-6(5)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEWUQJCETUWGDX-RIHPBJNCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CCC[C@H]1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
102778-36-9 | |
Record name | cis-2-Methylcyclopentanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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